Sugordomycin D-la (Coumermycin A1): Mechanistic Insights into Bacterial DNA Gyrase Inhibition
Sugordomycin D-la (Coumermycin A1): Mechanistic Insights into Bacterial DNA Gyrase Inhibition
Executive Summary & Molecular Identity
Sugordomycin D-la, widely characterized in contemporary literature under its synonym Coumermycin A1 , is a potent aminocoumarin antibiotic[1]. As a Senior Application Scientist specializing in antimicrobial pharmacodynamics, I frequently evaluate topoisomerase inhibitors for drug development pipelines. Unlike fluoroquinolones (e.g., ciprofloxacin), which act as topoisomerase poisons by stabilizing lethal DNA-cleavage complexes, aminocoumarins like Sugordomycin D-la operate via the competitive inhibition of energy transduction[2].
This whitepaper dissects the biochemical mechanism, unique structural biology, and the self-validating experimental workflows required to rigorously quantify the inhibitory kinetics of Sugordomycin D-la against bacterial DNA gyrase and topoisomerase IV.
The Mechanistic Pathway: Competitive ATPase Inhibition
DNA gyrase is an essential Type II topoisomerase uniquely capable of introducing negative supercoils into bacterial DNA[2]. This topological manipulation is critical for relieving the positive superhelical tension that accumulates ahead of replication forks and transcription complexes. The enzyme functions as an A2B2 heterotetramer, and its activity is strictly dependent on the energy derived from ATP hydrolysis[2].
Sugordomycin D-la exerts its bactericidal effect by targeting the N-terminal ATPase domain of the GyrB subunit (and the homologous ParE subunit in topoisomerase IV)[3].
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Binding Dynamics: The aminocoumarin moiety binds directly to the ATP-binding pocket of GyrB. Because its binding affinity is significantly higher than that of ATP, it acts as a highly effective competitive inhibitor[4].
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Functional Arrest: By occluding the ATP-binding site, Sugordomycin D-la prevents ATP hydrolysis[5]. Without the energy derived from this hydrolysis, the enzyme cannot undergo the necessary conformational changes (the closing of the N-terminal "clamp") required to pass the T-segment of DNA through the G-segment.
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Downstream Effects: The cessation of ATP-dependent DNA supercoiling halts DNA replication and transcription, ultimately triggering bacterial cell death[6].
Sugordomycin D-la mechanism of action: Competitive inhibition of GyrB ATPase blocks DNA supercoiling.
Structural Biology: Divalent Trapping of GyrB
A defining structural feature of Sugordomycin D-la compared to monomeric aminocoumarins (like novobiocin) is its dimeric, pseudo-symmetrical architecture.
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Divalent Sequestration: Crystallographic studies reveal that a single molecule of Sugordomycin D-la (Coumermycin A1) can simultaneously bind to the ATP-binding sites of two GyrB monomers[7].
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Conformational Trapping: This divalent interaction cross-links the GyrB subunits, trapping the enzyme in an inhibited dimer conformation that is distinctly different from the transient ATP-bound state[7]. This structural mechanism not only blocks ATP entry but sterically locks the enzyme, preventing the dynamic opening and closing required for DNA strand passage.
Experimental Methodologies: Self-Validating Protocols
To rigorously evaluate the pharmacodynamics of Sugordomycin D-la, orthogonal biochemical assays are required. The following protocols are designed as self-validating systems, ensuring that observed inhibition is causally linked to ATPase antagonism rather than non-specific protein aggregation.
Protocol A: GyrB ATPase Hydrolysis Assay (Colorimetric)
Rationale: This assay directly measures the inhibition of ATP hydrolysis by quantifying the release of inorganic phosphate (Pi), providing a direct readout of GyrB ATPase activity[5].
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Enzyme Preparation: Purify E. coli or S. aureus GyrB subunits.
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Inhibitor Incubation: Pre-incubate GyrB (10 nM) with varying concentrations of Sugordomycin D-la (0.001 to 10 μg/mL) in assay buffer (35 mM Tris-HCl pH 7.5, 2 mM DTT, 24 mM KCl, 4 mM MgCl2) for 15 minutes at 37°C[3].
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Reaction Initiation: Add 1 mM ATP to initiate hydrolysis[3]. Incubate for 30 minutes.
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Detection: Terminate the reaction by adding Malachite Green reagent. The reagent forms a complex with free Pi, shifting the absorbance to 620 nm.
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Validation Check: A control lacking ATP must yield no signal, confirming the detected Pi originates solely from enzymatic hydrolysis.
Protocol B: DNA Supercoiling Assay (Electrophoretic)
Rationale: Assesses the functional consequence of ATPase inhibition on the intact A2B2 holoenzyme[5].
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Substrate Preparation: Utilize relaxed, closed-circular pBR322 plasmid DNA (0.5 μg per reaction)[3].
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Holoenzyme Assembly: Combine GyrA and GyrB subunits to form the active A2B2 complex.
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Reaction: Incubate the holoenzyme, relaxed pBR322, ATP (1 mM), and Sugordomycin D-la in supercoiling buffer for 30 minutes at 37°C[3].
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Resolution: Quench the reaction with EDTA and proteinase K. Resolve the topoisomers on a 1% agarose gel. Causality Note: Ethidium bromide must be omitted during the run to prevent intercalator-induced supercoiling shifts that could mask the enzyme's true activity[3].
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Validation Check: The conversion of the slowly migrating relaxed plasmid to the fast-migrating supercoiled form will be visibly arrested in a dose-dependent manner, functionally validating the isolated ATPase assay results[5].
Orthogonal self-validating workflows for quantifying Sugordomycin D-la ATPase and supercoiling.
Quantitative Pharmacodynamics
The following table summarizes the key quantitative metrics for Sugordomycin D-la against bacterial targets, highlighting its potent nanomolar efficacy[3],[6].
| Parameter | Target / Organism | Value | Reference Context |
| Molecular Weight | N/A | 1110.08 g/mol | Chemical property[6] |
| IC50 (ATPase Assay) | E. coli GyrB | < 0.1 μg/mL | Biochemical inhibition[3] |
| IC50 (Supercoiling) | S. aureus DNA Gyrase | < 0.1 μg/mL | Functional inhibition[3] |
| MIC90 | Streptococcus pneumoniae | 0.015 μg/mL | In vivo efficacy[3] |
| MIC90 | Staphylococcus aureus | 0.25 μg/mL | In vivo efficacy[3] |
References
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Buy Diisoamylamine (EVT-264873) | 544-00-3 - EvitaChem (Synonymy of Sugordomycin D-la and Coumermycin A1). evitachem.com. 1
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Inhibition of DNA gyrase and DNA topoisomerase IV of Staphylococcus aureus and Escherichia coli by aminocoumarin antibiotics . researchgate.net. 3
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Biological Activities of Novel Gyrase Inhibitors of the Aminocoumarin Class . nih.gov. 5
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DNA gyrase - Wikipedia . wikipedia.org. 2
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Structural Basis for DNA Gyrase Interaction with Coumermycin A1 . acs.org. 7
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Inhibition of DNA gyrase and DNA topoisomerase IV... . oup.com. 4
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Coumermycin A1 4434-05-3 . sigmaaldrich.com. 6
